Cas no 157021-61-9 (2,6-Dichloro-4-(trifluoromethyl)benzonitrile)

2,6-Dichloro-4-(trifluoromethyl)benzonitrile structure
157021-61-9 structure
Product Name:2,6-Dichloro-4-(trifluoromethyl)benzonitrile
CAS No:157021-61-9
MF:C8H2Cl2F3N
MW:240.009390354156
MDL:MFCD00220879
CID:135465
PubChem ID:2736870
Update Time:2025-04-19

2,6-Dichloro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-4-(trifluoromethyl)benzonitrile
    • 2,6-DICHLORO-4-(TRIFLUOROMETHOXY)BENZONITRILE
    • Benzonitrile,2,6-dichloro-4-(trifluoromethyl)-
    • 3,5-Dichloro-4-cyanobenzotrifluoride
    • BUTTPARK 145\50-33
    • 4-CYANO-3,5-DICHLOROBENZOTRIFLUORIDE
    • 4-Cyano-3,5-dichlorobenzotrifluoride, 4-Cyano-3,5-dichloro-alpha,alpha,alpha-trifluorotoluene
    • 2,6-Dichlloro-4-(trifluoromethyl)benzonitrile
    • 2,6-Dichloro-4-(trifluoromethyl)benzonitrile97%
    • 2,6-Dichloro-4-(trifluoromethyl)benzonitrile 97%
    • 2,6-DICHLORO-4-(TRIFLUOROMETHYL)BENZONITRIL
    • C8H2Cl2F3N
    • CS-0447385
    • DTXSID80371664
    • FT-0610576
    • AS-31410
    • 157021-61-9
    • InChI=1/C8H2Cl2F3N/c9-6-1-4(8(11,12)13)2-7(10)5(6)3-14/h1-2H
    • MFCD00220879
    • Benzonitrile, 2,6-dichloro-4-(trifluoromethyl)-
    • NCXSSFQXQAOREM-UHFFFAOYSA-
    • AKOS015850361
    • A809795
    • AC-9360
    • SCHEMBL4741271
    • 2,6-bis(chloranyl)-4-(trifluoromethyl)benzenecarbonitrile
    • DTXCID00322698
    • DB-015411
    • 2,6-dichloro-4-(trifluoromethyl)benzonitrile;buttpark 145\\50-33;
    • STL555742
    • BBL101945
    • MDL： MFCD00220879
    • Inchi： 1S/C8H2Cl2F3N/c9-6-1-4(8(11,12)13)2-7(10)5(6)3-14/h1-2H
    • InChI Key： NCXSSFQXQAOREM-UHFFFAOYSA-N
    • SMILES： ClC1C(C#N)=C(C=C(C(F)(F)F)C=1)Cl

Computed Properties

  • Exact Mass: 238.95200
  • Monoisotopic Mass: 238.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 259.1±40.0 ºC (760 Torr),
  • Flash Point: 110.5±27.3 ºC,
  • Refractive Index: 1.506
  • Solubility: Almost insoluble (0.015 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 3.88388
  • Solubility: Not determined

2,6-Dichloro-4-(trifluoromethyl)benzonitrile Security Information

  • Hazard Statement： Harmful
  • Hazardous Material transportation number：3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S23-S26-S36/37/39
  • Hazardous Material Identification： T
  • Risk Phrases：R20/21/22
  • HazardClass：TOXIC
  • Safety Term：S23-26-36/37/39

2,6-Dichloro-4-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Dichloro-4-(trifluoromethyl)benzonitrile Pricemore >>

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Alichem
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2,6-Dichloro-4-(trifluoromethyl)benzonitrile, 97%; .
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2,6-Dichloro-4-(trifluoromethyl)benzonitrile, 97%; .
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eNovation Chemicals LLC
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eNovation Chemicals LLC
D502698-5g
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eNovation Chemicals LLC
D502698-10g
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